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Compound of Interest

Compound Name: 2-Methylbenzo[b]thiophene

Cat. No.: B072938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

currently available for 2-Methylbenzo[b]thiophene (CAS No. 1195-14-8). The information is

compiled from safety data sheets, chemical databases, and relevant toxicological literature to

assist researchers and professionals in handling this compound safely.

Chemical and Physical Properties
2-Methylbenzo[b]thiophene is an aromatic organic compound belonging to the class of 1-

benzothiophenes.[1] It is characterized by a benzene ring fused to a thiophene ring, with a

methyl group at the 2-position.
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Property Value Reference

Molecular Formula C₉H₈S [2]

Molecular Weight 148.23 g/mol [2]

Appearance

Colorless to pale yellow clear

liquid or beige to brownish low

melting solid.[3][4]

[3][4]

Boiling Point
242.00 to 243.00 °C @ 760.00

mm Hg (est.)
[3]

Melting Point 49.0-55.0°C [5]

Flash Point > 109 °C / > 228.2 °F [6]

Vapor Pressure
0.100000 mmHg @ 25.00 °C

(est.)
[3]

Water Solubility 52.42 mg/L @ 25 °C (est.) [3]

logP (o/w) 3.710 (est.) [3]

Toxicological Information
The toxicological properties of 2-Methylbenzo[b]thiophene have not been fully investigated.

[6] However, available data from GHS classifications indicate several hazards.

Acute Toxicity
Quantitative data on the acute toxicity of 2-Methylbenzo[b]thiophene, such as LD50 values,

are largely unavailable, with most sources stating "Not determined" or "no data available".[3][4]

However, aggregated GHS information suggests that it is harmful if swallowed.[2]

Irritation and Corrosivity
2-Methylbenzo[b]thiophene is classified as a skin and eye irritant.[2][7] It is also expected to

cause respiratory irritation.[2][7]

Genotoxicity and Carcinogenicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b072938?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/product/b072938?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.benchchem.com/product/b072938?utm_src=pdf-body
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


There is no specific data available on the genotoxicity or carcinogenicity of 2-
Methylbenzo[b]thiophene.[4][6]

GHS Hazard Classification
Hazard Class Category Hazard Statement Reference

Acute toxicity, Oral 4
H302: Harmful if

swallowed
[2]

Skin

corrosion/irritation
2

H315: Causes skin

irritation
[2][7]

Serious eye

damage/eye irritation
2A

H319: Causes serious

eye irritation
[2][7]

Specific target organ

toxicity — single

exposure; Respiratory

tract irritation

3
H335: May cause

respiratory irritation
[2][7]

Handling and Safety Precautions
Given the identified hazards, appropriate safety measures must be implemented when

handling 2-Methylbenzo[b]thiophene.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

Respiratory Protection: Use only outdoors or in a well-ventilated area.[7] Avoid breathing

dust/fume/gas/mist/vapors/spray.[7]

Handling and Storage
Wash face, hands, and any exposed skin thoroughly after handling.[6]
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Do not eat, drink, or smoke when using this product.[6]

Store in a well-ventilated place. Keep container tightly closed.[7]

Store locked up.[7]

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[6]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off

contaminated clothing and wash it before reuse.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical help.[7]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help

if you feel unwell.[7]

Experimental Protocols
Detailed experimental protocols for assessing the toxicity of 2-Methylbenzo[b]thiophene are

not available in the literature. However, standardized OECD guidelines for chemical testing can

be adapted for this purpose.

Acute Oral Toxicity - Fixed Dose Procedure (Adapted
from OECD Guideline 420)
This method is designed to assess the acute oral toxicity and allows for the classification of a

substance.

Animal Selection: Use healthy, young adult rodents (e.g., rats), typically females, from a

common strain.

Housing and Feeding: House animals individually with controlled temperature, humidity, and

a 12-hour light/dark cycle. Provide standard laboratory diet and water ad libitum, with a short

fasting period before dosing.
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Dose Preparation: Prepare the test substance in a suitable vehicle (e.g., corn oil). The

concentration should be prepared to deliver the desired dose in a volume that does not

exceed 1 mL/100g body weight for rodents.

Administration: Administer a single dose of 2-Methylbenzo[b]thiophene by gavage using a

stomach tube.

Sighting Study: A sighting study is performed with a single animal to determine the

appropriate starting dose for the main study. Dosing is initiated at a fixed dose level (e.g.,

300 mg/kg) and adjusted based on the observed toxicity.

Main Study: Dose a group of animals (e.g., 5 females) with the selected starting dose.

Observations: Observe animals for mortality, clinical signs of toxicity (changes in skin, fur,

eyes, and behavior), and body weight changes for at least 14 days.

Pathology: Perform a gross necropsy on all animals at the end of the study.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (Adapted from OECD Guideline 439)
This in vitro test assesses the potential of a chemical to cause skin irritation.

Test System: Utilize a commercially available Reconstructed Human Epidermis (RhE) model.

Test Chemical Preparation: For liquid test substances like 2-Methylbenzo[b]thiophene,

apply directly to the epidermis.

Application: Apply a sufficient amount of the test chemical to cover the epidermis surface of

triplicate tissue replicates.

Exposure and Post-Exposure Incubation: Expose the tissues to the chemical for a defined

period (e.g., 60 minutes) at 37°C. After exposure, rinse the tissues and incubate for a post-

exposure period (e.g., 42 hours).

Viability Assessment: Determine cell viability using the MTT assay. Tissues are incubated

with MTT solution, and the resulting formazan is extracted.
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Data Analysis: Measure the absorbance of the extracted formazan at 570 nm. Calculate the

percentage of cell viability relative to negative controls. A substance is identified as an irritant

if the mean tissue viability is ≤ 50%.[8]

Visualizations
Proposed Metabolic Pathway of 2-
Methylbenzo[b]thiophene
The metabolism of thiophene-containing compounds is primarily mediated by cytochrome P450

(CYP) enzymes.[9] While specific data for 2-Methylbenzo[b]thiophene is lacking, a probable

metabolic pathway involves the formation of a reactive arene oxide intermediate on the

benzothiophene ring system.[10] This can lead to the formation of dihydrodiols and glutathione

conjugates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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